3-Nitro-6-bromoquinoline 1-oxide

• IUPAC Name: 6-bromo-3-nitro-1-oxidoquinolin-1-ium
• InChI: InChI=1S/C9H5BrN2O3/c10-7-1-2-9-6(3-7)4-8(12(14)15)5-11(9)13/h1-5H
• InChI Key: WEYVRXWYEJTSFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=[N+](C=C(C=C2C=C1Br)[N+](=O)[O-])[O-]
• Molecular Formula: C9H5BrN2O3
• Molecular Weight: 269.05 g/mol
• CAS No.: 754990-25-5

Description

“3-Nitro-6-bromoquinoline 1-oxide” is a derivative of quinoline, which is an important compound due to its variety of applications in medicinal and synthetic organic chemistry. It’s a specific type of quinoline that has been brominated and nitrated.

Synthesis Analysis

The synthesis of “this compound” involves the nitration of bromoquinolines. This method represents a new synthetic approach to convert brominated nitroquinoline derivatives into useful cyclic amines via nucleophilic-substitution (SNAr) reaction. Recent advances in the synthesis of quinolines include methods such as microwave synthesis, using clay or other recyclable and reusable catalysts, one-pot reactions, solvent-free reaction conditions, using ionic liquids, ultrasound promoted synthesis, and photocatalytic synthesis (UV radiation).

Safety and Hazards

The safety data sheet for a similar compound, 4-Nitroquinoline N-oxide, indicates that it may cause cancer (H350). Precautionary measures include obtaining special instructions before use and getting medical advice if exposed or concerned.

Future Directions

The future research directions for “3-Nitro-6-bromoquinoline 1-oxide” and similar compounds could involve further exploration of their synthesis methods, molecular structures, chemical reactions, mechanisms of action, and physical and chemical properties. There is also a need for more detailed safety and hazard assessments.

Mechanism of Action

Target of Action

Quinolines, the key skeletal component of this compound, are known to have a variety of applications in medicinal and synthetic organic chemistry

Mode of Action

The mode of action of 3-Nitro-6-bromoquinoline 1-oxide involves a nitration process of bromoquinolines. This method represents a new synthetic approach to convert brominated nitroquinoline derivatives into useful cyclic amines via a nucleophilic-substitution (SNAr) reaction .

Biochemical Pathways

The nitration process of bromoquinolines, which is a key step in the action of this compound, is known to activate adjacent bromo groups for nucleophilic substitution . This suggests that the compound may interact with biochemical pathways involving these groups.

Result of Action

The compound’s ability to convert brominated nitroquinoline derivatives into useful cyclic amines suggests that it may have significant effects at the molecular level .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the nitration process of bromoquinolines, a key step in the action of this compound, is influenced by the presence of certain chemical groups . .

Biochemical Analysis

Biochemical Properties

It is known that quinolines can be polyfunctionalized via nitration of bromoquinolines . This process converts brominated nitroquinoline derivatives into useful cyclic amines via a nucleophilic-substitution (SNAr) reaction .

Cellular Effects

Quinolines have been found to have a broad spectrum of biological activities , suggesting that 3-Nitro-6-bromoquinoline 1-oxide may also interact with various cellular processes.

Molecular Mechanism

The nitration of bromoquinolines, a process that could involve this compound, has been shown to activate adjacent bromo groups for nucleophilic substitution .